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Compound of Interest

Compound Name: 6.2 Fluorotelomer alcohol

Cat. No.: B032680

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for the analysis of 6:2 fluorotelomer alcohol (6:2 FTOH) in food packaging
materials. It is intended for researchers, scientists, and professionals in drug development and
food safety.

Frequently Asked Questions (FAQSs)

Q1: What is 6:2 FTOH and why is it a concern in food packaging?

Al: 6:2 fluorotelomer alcohol (6:2 FTOH) is a type of per- and polyfluoroalkyl substance
(PFAS) that has been used as a grease-proofing agent in paper and paperboard food
packaging.[1][2] Concerns have been raised about its potential for bioaccumulation and
persistence in humans following dietary exposure.[2][3] Due to these concerns, there has been
a voluntary phase-out of 6:2 FTOH in food contact materials in the United States, which began
in 2021.[1][2][4]

Q2: What are the common analytical techniques for 6:2 FTOH analysis in food packaging?

A2: The most common analytical techniques for determining 6:2 FTOH in food packaging are
gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass
spectrometry (LC-MS/MS).[5][6] GC-MS is often preferred for volatile compounds like FTOHSs.
[6][7] Other techniques such as Direct Analysis in Real Time-isotope dilution-high resolution
mass spectrometry (DART-ID-HRMS) have also been used for screening.[8]
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Q3: What are the typical sample preparation methods for extracting 6:2 FTOH from food
packaging?

A3: Common sample preparation methods include solid-liquid extraction, ultrasound-assisted
extraction, and pressurized liquid extraction.[9] Solvents like methanol or ethyl acetate are
frequently used for extraction.[9][10] For some applications, a hydrolysis step may be
necessary to release 6:2 FTOH from polymeric coatings.[8]

Q4: What are the regulatory limits for 6:2 FTOH in food packaging?

A4: In the United States, the FDA has overseen a voluntary phase-out of 6:2 FTOH by
manufacturers for use in food contact applications, which was initiated in January 2021.[4][7]
[11] While there isn't a specific regulatory limit in the same way as for some other
contaminants, the goal is to eliminate its use. Different jurisdictions may have their own
regulations regarding PFAS in food packaging. For instance, several U.S. states have enacted
bans on intentionally added PFAS in food packaging.[11]

Troubleshooting Guides

Issue 1: Low or No Recovery of 6:2 FTOH
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Possible Cause

Suggested Solution

Inefficient Extraction

Optimize the extraction solvent and method.
Consider using methanol or ethyl acetate and
technigues like ultrasonication or pressurized
liquid extraction.[9][10] For polymeric coatings, a

hydrolysis step might be required.[8]

Analyte Volatility

6:2 FTOH is a volatile compound.[6][7] Avoid
high temperatures and aggressive evaporation
steps during sample preparation.[12] Use a
gentle stream of nitrogen for solvent evaporation

if necessary.

Matrix Effects

Food packaging materials can have complex
matrices that interfere with the analysis.[5] Use
matrix-matched calibration standards or isotope-
labeled internal standards to compensate for

matrix effects.[13]

Adsorption to Labware

PFAS compounds are known to adsorb to glass
and other surfaces. Use polypropylene (PP)

labware and vials to minimize adsorption.[5]

Issue 2: High Background or Contamination
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Possible Cause

Suggested Solution

Contaminated Solvents or Reagents

Use high-purity, PFAS-free solvents and
reagents.[5] Analyze reagent blanks with each

batch of samples to check for contamination.[5]

Contaminated Labware

Thoroughly clean all labware and use dedicated
equipment for PFAS analysis. Avoid using glass

materials where possible and opt for

polypropylene.[5]

Instrument Contamination

Run solvent blanks to check for instrument
contamination. If contamination is detected,
clean the injection port, column, and ion source

according to the manufacturer's instructions.

Issue 3: Poor Peak Shape in GC-MS Analysis

Possible Cause

Suggested Solution

Active Sites in the GC System

FTOHSs can interact with active sites in the GC
inlet and column, leading to tailing peaks. Use a
deactivated inlet liner and a column specifically

designed for inertness.

Improper Injection Technique

Optimize the injection volume and temperature.
A splitless injection may be necessary for trace-

level analysis.

Co-eluting Matrix Components

Improve sample cleanup to remove interfering
matrix components. Consider using solid-phase

extraction (SPE) for sample purification.

Data Presentation

Table 1. Method Detection Limits (MDLs) and Limits of Quantitation (LOQs) for 6:2 FTOH in

Food Packaging
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Analytical Method Matrix MDL LOQ
Microwave Popcorn

UPLC-MS/MS . - 18.3 - 124 ng/dm?
Packaging
Food Contact

GC-MS/MS ) <1 pg/kg 20 pg/kg
Materials
Plastic Food

LC/TQ . < 0.2 pg/kg
Packaging

Data extracted from multiple sources for comparison.[5][7][9][14]

Table 2: Recovery Rates for 6:2 FTOH in Spiked Quality Control (QC) Samples

Analytical Method Matrix Spike Level Recovery (%)
Microwave Popcorn ) )

UPLC-MS/MS . Low, Medium, High 89.1-116%
Packaging
Plastic Food

LC/TQ . 10 pg/kg 65 - 135%
Packaging

Data extracted from multiple sources for comparison.[5][9]

Experimental Protocols

Protocol 1: Ultrasonic Extraction followed by UPLC-MS/MS

Sample Preparation: Cut 100 cm? of the food packaging material into small pieces.[14]

Extraction: Place the pieces into a polypropylene tube and add 20 mL of methanol.[14]

Sonicate the sample at 50°C for 45 minutes.[14]

Concentration: Concentrate the extract to 1 mL under a gentle stream of nitrogen.[14]

Analysis: Inject an aliquot of the concentrated extract into the UPLC-MS/MS system.
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e Quality Control: Prepare and analyze matrix blanks, spiked samples, and calibration
standards with each batch.[9]

Protocol 2: GC-MS/MS Analysis of Volatile PFAS

Sample Preparation: Finely cut the food packaging material. Weigh 1 £ 0.01 g of the sample
into a polypropylene tube.[5]

o Extraction: Add an appropriate extraction solvent (e.g., ethyl acetate) and an isotopically
labeled internal standard.[7][10] Vortex and/or sonicate to extract the analytes.

o Cleanup (if necessary): Use solid-phase extraction (SPE) to remove matrix interferences.

e Analysis: Inject the final extract into the GC-MS/MS system. Use a column suitable for
volatile compounds, such as a SH-Stabilwax column.[10]

e Quantitation: Use multiple reaction monitoring (MRM) for sensitive and selective detection.
[10]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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